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Compound of Interest

Compound Name: Daclatasvir-d16

Cat. No.: B15141790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Daclatasvir-d16 is the deuterated analog of Daclatasvir, a potent and selective inhibitor of the

hepatitis C virus (HCV) non-structural protein 5A (NS5A). Due to its isotopic labeling,

Daclatasvir-d16 serves as an invaluable internal standard for analytical and pharmacokinetic

studies, enabling precise quantification of Daclatasvir in various biological matrices.[1] This

technical guide provides a comprehensive overview of the core physicochemical properties of

Daclatasvir-d16, detailed experimental protocols for their determination, and a visualization of

its parent compound's mechanism of action.

Core Physicochemical Properties
The fundamental physicochemical characteristics of Daclatasvir-d16 are summarized in the

table below.
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Property Value Source

Molecular Formula C40H34D16N8O6 [1]

Molecular Weight 754.99 g/mol

Chemical Name

dimethyl ((2S,2'S)-([1,1'-

biphenyl]-4,4'-diylbis(1H-

imidazole-5,2-

diyl))bis(pyrrolidine-2,1-

diyl))bis(3-(methyl-d3)-1-

oxobutane-1,2-diyl-2,3,4,4,4-

d5)dicarbamate

[1]

Parent Compound Daclatasvir [1]

Appearance White to yellow solid [2]

Isotopic Purity >98% (Typical)
Inferred from use as an

internal standard

Solubility

Expected to be similar to

Daclatasvir. Daclatasvir is

freely soluble in water (>700

mg/mL).[3] Predicted water

solubility is 0.00852 mg/mL.[3]

The dihydrochloride salt is

soluble in DMSO at 100

mg/mL.[2]

[2][3]

Mechanism of Action of Daclatasvir
Daclatasvir inhibits the function of the HCV NS5A protein, a critical component of the viral

replication complex.[3][4] This inhibition disrupts the formation of the membranous web

essential for viral RNA synthesis and virion assembly.[4] The following diagram illustrates the

key steps in the mechanism of action of Daclatasvir.
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Mechanism of Action of Daclatasvir

HCV Replication Cycle

Inhibition by Daclatasvir

Downstream Cellular Effects

HCV RNA

NS5A Protein

Translation
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(Membranous Web) TNF-α / NF-κB Pathway

Activates

Viral RNA Synthesis

Virion Assembly

Daclatasvir

Inhibition
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Downregulation

Leads to

Workflow for Isotopic Purity Determination by LC-HRMS

Sample Preparation
(Daclatasvir-d16 in solvent)

Liquid Chromatography
(Separation from impurities)

High-Resolution Mass Spectrometry
(Detection of isotopic species)

Data Processing
(Analysis of isotopic distribution)

Isotopic Purity Calculation
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Shake-Flask Method for Solubility Determination

Start

Add excess Daclatasvir-d16 to buffer

Equilibrate with agitation
(e.g., 37°C for 24-48h)

Separate solid and liquid phases
(Centrifugation/Filtration)

Quantify concentration in supernatant
(e.g., LC-MS)

Equilibrium Solubility

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15141790#physicochemical-properties-of-
daclatasvir-d16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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